Cas no 91187-87-0 (N-(pyrrolidin-3-ylmethyl)propan-2-amine)

• Product Name: N-(pyrrolidin-3-ylmethyl)propan-2-amine
• CAS No: 91187-87-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 2131662
• PubChem ID: 13491802
• Update Time: 2025-04-21

N-(pyrrolidin-3-ylmethyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyrrolidin-3-ylmethyl)propan-2-amine
• DB-352429
• DTXSID30542100
• SCHEMBL4505166
• 91187-87-0
• AKOS012304863
• (propan-2-yl)[(pyrrolidin-3-yl)methyl]amine
• N-[(Pyrrolidin-3-yl)methyl]propan-2-amine
• 3-[(2-propyl)aminomethyl]pyrrolidine
• VJPYEYRKXXVWNA-UHFFFAOYSA-N
• N-(2-propyl)-3-pyrrolidinemethanamine
• Isopropyl-pyrrolidin-3-ylmethyl-amine

• Inchi： 1S/C8H18N2/c1-7(2)10-6-8-3-4-9-5-8/h7-10H,3-6H2,1-2H3
• InChI Key： VJPYEYRKXXVWNA-UHFFFAOYSA-N
• SMILES： N1CCC(CNC(C)C)C1

Computed Properties

• Exact Mass: 142.146998583Da
• Monoisotopic Mass: 142.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.1Ų